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Compound Focus: 2,6-Dimethylquinoline

CAS No.: 877-43-0

Cat. No.: S578971

Crystal Structure Data of 2,6-Dimethylquinoline

The table below summarizes the key crystallographic information for 2,6-Dimethylquinoline from a single-

crystal X-ray diffraction study [1].

Parameter Value / Description

Chemical Formula Ci1H11N [1]

Crystal System Orthorhombic [1]

Space Group P212121 [1]

Cell Parameters a=5.9497 (3) A, b =10.6987 (8) A, ¢ = 13.4021 (12) A [1]

Cell Volume 853.10 (11) A3 [1]

Measurement 113 K[1]

Temperature

R Factor 0.041 [1]

Planarity The quinoline ring and both methyl groups are nearly coplanar [1].
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Parameter Value /| Description

Disorder Hydrogen atoms of the methyl groups are disordered over two sites with
50:50 occupancy [1].

Experimental Protocols and Bioactivity

Crystallization Protocol [1]

e Compound Source: The title compound was purchased from Shanghai Kuilin Chemical Co., Ltd.
e Crystallization Method: Single crystals suitable for X-ray analysis were grown by the slow
evaporation of a dichloromethane (CH2Clz2) solution.

Relevance in Drug Development

¢ Quinoline derivatives are significant in medicinal chemistry due to various bioactivities. They can act
as antagonists, matrix metalloproteinase inhibitors, and glucocorticoid receptor mimetics [1].

¢ While not specific to 2,6-dimethylquinoline, other quinoline-based compounds are potent inhibitors
of Dihydroorotate Dehydrogenase (DHODH), a target in anticancer and antiparasitic drug discovery
[2]. Structure-guided design can optimize interactions with key residues (e.g., T63 and Y356) in the
enzyme's binding pocket [2].

Molecular Structure and Packing Diagram

The following diagram illustrates the molecular structure and crystal packing of 2,6-Dimethylquinoline,

based on the crystallographic data.
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Summary of Key Characteristics

¢ High Structural Precision: The crystal structure was determined with high accuracy (R factor =
0.041), providing a reliable model for computational studies like molecular docking [1].

¢ Specific Solid-State Arrangement: The orthorhombic crystal system and specific space group are
critical for understanding the compound's behavior in the solid state, which can influence properties

like solubility and stability [1].

¢ Foundation for Analogue Design: The structural data serves as a foundation for designing new
analogues. Drug discovery efforts often use such crystal structures to guide the introduction of
functional groups that can form optimal interactions with biological targets, as seen in DHODH

inhibitor development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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dimethylquinoline-crystal-structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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